

Application Notes & Protocols: Nanoparticle-Based Delivery Systems for Theophylline

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Theophylline*
CAS No.: *1246816-25-0*
Cat. No.: *B587366*

[Get Quote](#)

Abstract

Theophylline, a methylxanthine derivative, remains a cornerstone in the management of respiratory diseases like asthma and Chronic Obstructive Pulmonary Disease (COPD) due to its potent bronchodilator and anti-inflammatory effects. However, its clinical utility is hampered by a narrow therapeutic index and a high incidence of dose-related side effects.[1]

Nanoparticle-based drug delivery systems offer a transformative approach to overcome these limitations. By encapsulating **theophylline** within carriers such as polymeric nanoparticles or solid lipid nanoparticles, it is possible to modulate its release profile, enhance its therapeutic efficacy, and reduce systemic toxicity.[2][3][4] This guide provides detailed protocols for the formulation, characterization, and in-vitro evaluation of **theophylline**-loaded nanoparticles, offering researchers a comprehensive framework for developing next-generation respiratory therapeutics.

Introduction: The Case for Nanoparticulate Theophylline

Theophylline's efficacy is directly tied to maintaining a plasma concentration between 10-20 µg/mL.^[1] Concentrations below this range are often sub-therapeutic, while exceeding it can lead to adverse effects ranging from nausea and headache to severe cardiac arrhythmias and seizures. This delicate balance necessitates frequent dosing and therapeutic monitoring. Nanoparticle delivery systems address this challenge by:

- **Sustaining Drug Release:** Encapsulation within a nanoparticle matrix allows for a prolonged and controlled release, maintaining the drug within its therapeutic window for an extended period and reducing dosing frequency.^{[5][6][7]}
- **Improving Bioavailability:** For pulmonary delivery, nanoparticles can protect the drug from rapid clearance mechanisms, enhancing its local concentration and retention time in the lungs.^{[8][9][10]}
- **Reducing Side Effects:** By minimizing sharp peaks in plasma concentration, nanoparticle formulations can significantly lower the incidence of dose-dependent toxicity.^[1]
- **Enabling Combination Therapy:** Nanoparticles can be engineered to co-encapsulate multiple drugs, such as **theophylline** and a corticosteroid (e.g., budesonide), offering a synergistic therapeutic effect from a single formulation.^{[6][11][12]}

This document will focus on two robust and widely studied platforms for **theophylline** delivery: Poly(lactic acid) (PLA) nanoparticles and Solid Lipid Nanoparticles (SLNs).

Platform Selection: A Comparative Overview

The choice of nanoparticle carrier is critical and depends on the specific therapeutic goal. Polymeric nanoparticles, lipid-based nanoparticles, and liposomes are the most common choices. Each has distinct advantages and disadvantages for **theophylline** encapsulation.

Nanoparticle Platform	Core Advantages for Theophylline Delivery	Potential Limitations	Primary Application
Polymeric Nanoparticles (e.g., PLA, PLGA, Chitosan)	Excellent for sustained, long-term release. Biodegradable and biocompatible.[2][8] Well-established formulation methods.	Potential for initial burst release. Organic solvents required for some synthesis methods.	Chronic management of asthma/COPD, combination therapy. [11][12]
Solid Lipid Nanoparticles (SLNs)	High biocompatibility using physiological lipids.[13][14] Good drug loading capacity and stability.[1][4] Avoidance of harsh organic solvents.	Potential for drug expulsion during storage due to lipid crystallization. Lower encapsulation for some hydrophilic drugs.	Sustained pulmonary and oral delivery.[10] [15]
Liposomes	Biomimetic structure, excellent biocompatibility.[16] Can encapsulate both hydrophilic and hydrophobic drugs. Surface is easily modifiable.	Lower encapsulation efficiency for some drugs. Potential for instability and drug leakage.	Aerosolized delivery for acute and chronic conditions.[17][18]


Protocol Suite I: Theophylline-Budesonide Co-Loaded PLA Nanoparticles

Application Focus: Development of a single inhaled formulation for combination therapy of asthma and COPD, delivering a bronchodilator (**theophylline**) and an anti-inflammatory corticosteroid (budesonide).

Rationale: Double Emulsification for Dual Drug Loading

To co-encapsulate the hydrophilic **theophylline** and the lipophilic budesonide, a double emulsification solvent diffusion (DESD) method is employed.^{[12][19]} This technique creates a water-in-oil-in-water (W/O/W) emulsion. **Theophylline** is dissolved in the inner aqueous phase, while budesonide and the polymer (PLA) are dissolved in the oil phase. This entire mixture is then emulsified in an outer aqueous phase, ensuring both drugs are entrapped as the solvent evaporates and the nanoparticle hardens.

Diagram: Double Emulsification Solvent Diffusion (DESD) Workflow



[Click to download full resolution via product page](#)

Caption: Workflow for co-encapsulating **theophylline** and budesonide in PLA nanoparticles.

Protocol: Formulation of PLA Nanoparticles (DESD Method)

Materials:

- **Theophylline**
- Budesonide
- Poly(lactic acid) (PLA)
- Poly(vinyl alcohol) (PVA)
- Dichloromethane (DCM)
- Deionized Water

Procedure:

- Prepare Inner Aqueous Phase (W1): Dissolve 50 mg of **theophylline** in 1 mL of deionized water.
- Prepare Oil Phase (O): Dissolve 200 mg of PLA and 5 mg of budesonide in 4 mL of DCM.
- Form Primary Emulsion (W1/O): Add the inner aqueous phase (W1) to the oil phase (O). Emulsify using a probe sonicator at 60% amplitude for 60 seconds in an ice bath. Causality: High-energy sonication is required to create fine, stable water droplets containing **theophylline** within the oil phase.
- Prepare Outer Aqueous Phase (W2): Prepare a 1% w/v solution of PVA in 10 mL of deionized water. Causality: PVA acts as a surfactant to stabilize the final W/O/W emulsion and prevent nanoparticle aggregation.
- Form Double Emulsion (W1/O/W2): Immediately add the primary emulsion (W1/O) to the outer aqueous phase (W2) and sonicate again for 120 seconds at 60% amplitude in an ice bath.

- **Nanoparticle Hardening:** Transfer the double emulsion to a beaker and stir at room temperature for 3-4 hours to allow the DCM to evaporate, leading to the formation of solid PLA nanoparticles.
- **Purification:** Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C. Discard the supernatant and wash the nanoparticle pellet twice with deionized water to remove excess PVA and unencapsulated drug.
- **Storage:** Resuspend the final pellet in a small amount of deionized water containing a cryoprotectant (e.g., 5% trehalose) and lyophilize (freeze-dry) for long-term storage.

Protocol: Characterization of Theophylline-PLA Nanoparticles

Parameter	Method	Rationale & Key Steps	Typical Results[6][11][19]
Particle Size, Polydispersity Index (PDI), Zeta Potential	Dynamic Light Scattering (DLS)	Size and PDI are critical for predicting in vivo deposition and stability. Zeta potential indicates surface charge and colloidal stability.[11] Steps: 1. Suspend freeze-dried NPs in deionized water (1 mg/mL). 2. Vortex for 30s. 3. Analyze using a Zetasizer at 25°C.	Size: 190–400 nmPDI: < 0.3Zeta Potential: -10 to -16 mV
Encapsulation Efficiency (EE%) & Drug Loading (DL%)	High-Performance Liquid Chromatography (HPLC)	To quantify the amount of drug successfully encapsulated. Steps: 1. Weigh a known amount of lyophilized NPs (e.g., 5 mg). 2. Dissolve in a suitable solvent (e.g., DCM) to break the NPs and release the drug. 3. Evaporate the solvent and reconstitute the drug residue in the mobile phase. 4. Quantify theophylline and budesonide content via a validated HPLC method against a standard curve.[11]	Theophylline EE: ~26%Budesonide EE: ~42%Theophylline DL: ~4.8%

Morphology	Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM)	To visually confirm the size, shape, and surface characteristics of the nanoparticles. [5]	Spherically-shaped particles with a smooth surface.
Thermal Properties	Differential Scanning Calorimetry (DSC)	To confirm that the drug is molecularly dispersed within the polymer matrix rather than adsorbed on the surface. The disappearance of the drug's melting peak in the nanoparticle thermogram suggests successful encapsulation.[5][11]	Absence of crystalline theophylline and budesonide melting peaks.

Formulas:

- $EE (\%) = (\text{Mass of drug in nanoparticles} / \text{Initial mass of drug used}) \times 100$
- $DL (\%) = (\text{Mass of drug in nanoparticles} / \text{Total mass of nanoparticles}) \times 100$

Protocol: In Vitro Drug Release


Method: Franz Diffusion Cell **Rationale:** This system mimics physiological conditions to assess the rate and mechanism of drug release from the nanoparticles over time. A biphasic release is often observed: an initial "burst release" of surface-adsorbed drug, followed by a sustained release of the encapsulated drug.[5][7]

Procedure:

- **Setup:** Assemble the Franz diffusion cells with a synthetic membrane (e.g., dialysis membrane) separating the donor and receptor compartments.

- Receptor Medium: Fill the receptor compartment with a phosphate-buffered saline (PBS, pH 7.4) or simulated lung fluid. Maintain at 37°C with constant stirring.[\[11\]](#)
- Donor Application: Accurately weigh and suspend a known quantity of **theophylline**-loaded nanoparticles in a small volume of PBS and place it in the donor compartment.
- Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot from the receptor compartment and replace it with an equal volume of fresh, pre-warmed medium.
- Analysis: Analyze the **theophylline** concentration in the collected samples using HPLC.
- Data Plotting: Plot the cumulative percentage of drug released versus time.

Diagram: Drug Release & Kinetic Analysis Workflow



[Click to download full resolution via product page](#)

Caption: Workflow for assessing in vitro drug release and kinetic modeling.


Protocol Suite II: Theophylline-Loaded Solid Lipid Nanoparticles (SLNs)

Application Focus: Developing a highly biocompatible carrier for sustained pulmonary delivery of **theophylline**, leveraging physiological lipids to minimize toxicity.

Rationale: Hot Homogenization for Lipid Encapsulation

The hot high-pressure homogenization technique is a reliable and scalable method for producing SLNs.^[1] The lipid matrix (e.g., Glyceryl behenate) is melted, and the drug is dissolved or dispersed within the molten lipid. This mixture is then emulsified in a hot surfactant solution using a high-shear homogenizer, followed by high-pressure homogenization. Cooling the resulting nanoemulsion causes the lipid to recrystallize, entrapping the drug within the solid lipid core.

Diagram: SLN Preparation via Hot Homogenization



[Click to download full resolution via product page](#)

Caption: Preparation of **Theophylline**-loaded SLNs using the hot homogenization method.

Protocol: Formulation of SLNs

Materials:

- **Theophylline**
- Glyceryl behenate (Compritol® 888 ATO)
- Poloxamer 188 (Pluronic® F68)
- Deionized Water

Procedure:

- **Prepare Lipid Phase:** Melt 1.27 g of glyceryl behenate in a beaker at 80°C. Add 0.1 g of **theophylline** and stir until fully dissolved or homogeneously dispersed.[\[1\]](#)
- **Prepare Aqueous Phase:** Dissolve Poloxamer 188 in deionized water to create a 3% w/v solution and heat to 80°C. Causality: The surfactant stabilizes the lipid droplets and prevents aggregation during and after homogenization.
- **Create Pre-emulsion:** Add the hot lipid phase to the hot aqueous phase while stirring with a high-shear homogenizer (e.g., Ultra-Turrax) at 10,000 rpm for 5 minutes.
- **High-Pressure Homogenization:** Immediately process the hot pre-emulsion through a high-pressure homogenizer for 3-5 cycles at 500 bar. Causality: This step is crucial for reducing the droplet size to the nanometer range.
- **Cooling and Crystallization:** Cool the resulting hot nanoemulsion in an ice bath or at room temperature under gentle stirring to allow the lipid to solidify and form SLNs.
- **Storage:** The resulting SLN dispersion can be stored at 4°C or lyophilized for long-term stability.

Protocol: Characterization & Release Kinetics of SLNs

Characterization follows the same principles as for PLA nanoparticles (Section 3.3), including DLS, HPLC for EE% and DL%, and microscopy.

In Vitro Release & Kinetic Modeling: The drug release study is performed as described in Section 3.4. The data obtained should be fitted to various mathematical models to understand the release mechanism.[\[20\]](#)

- Higuchi Model: $Q = kH * t^{0.5}$
 - Indication: Release is governed by Fickian diffusion. This is common when the drug diffuses through the solid lipid matrix.[\[21\]](#)
- Korsmeyer-Peppas Model: $M_t/M_{\infty} = k * t^n$
 - Indication: Helps elucidate the release mechanism. The value of the release exponent 'n' is indicative of the transport mechanism ($n \leq 0.5$ for Fickian diffusion; $0.5 < n < 1.0$ for anomalous, non-Fickian transport).
- Zero-Order Model: $Q = Q_0 + k_0 * t$
 - Indication: The drug release rate is constant and independent of concentration, representing an ideal sustained-release profile.

Biological Evaluation: Assessing Biocompatibility and Efficacy

Protocol: In Vitro Cell Viability (MTT Assay)

Rationale: Before any in vivo application, it is essential to confirm that the nanoparticle formulation is not toxic to relevant cells. The MTT assay is a colorimetric test that measures the metabolic activity of cells, which is an indicator of cell viability.

Cell Line: Human bronchial epithelial cells (e.g., 16HBE14o- or A549).

Procedure:

- Cell Seeding: Seed cells in a 96-well plate at a density of 1×10^4 cells/well and incubate for 24 hours to allow attachment.
- Treatment: Prepare serial dilutions of the nanoparticle suspension (and empty nanoparticles as a control) in cell culture medium. Replace the old medium with the nanoparticle-

containing medium.


- Incubation: Incubate the cells with the nanoparticles for a relevant period (e.g., 24 or 48 hours).[\[11\]](#)
- MTT Addition: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Causality: Viable cells with active mitochondria will reduce the yellow MTT tetrazolium salt to purple formazan crystals.
- Formazan Solubilization: Remove the medium and add 150 μL of DMSO to each well to dissolve the formazan crystals.
- Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
- Calculation: Express cell viability as a percentage relative to untreated control cells. A formulation is generally considered non-toxic if cell viability remains above 80%.

Framework for In Vivo Evaluation

Rationale: In vivo studies are the definitive step to assess the pharmacokinetic profile and therapeutic efficacy of the developed formulation in a living system.

Animal Model: An ovalbumin (OVA)-sensitized mouse model of allergic asthma is commonly used to evaluate anti-inflammatory and bronchodilatory effects.[\[3\]](#)

Diagram: High-Level In Vivo Study Workflow



[Click to download full resolution via product page](#)

Caption: Generalized workflow for evaluating **theophylline** nanoparticles in an asthma model.

Key Endpoints:

- **Pharmacokinetics**: Measure **theophylline** concentration in plasma and lung tissue over time to determine parameters like half-life ($t_{1/2}$), maximum concentration (C_{max}), and area under the curve (AUC).[22]
- **Efficacy**:

- Cellular Infiltration: Quantify eosinophils and other inflammatory cells in bronchoalveolar lavage (BAL) fluid.[3]
- Histopathology: Stain lung tissue sections (e.g., with H&E and PAS) to assess inflammation and mucus hypersecretion.[3][23]
- Airway Hyperresponsiveness: Measure changes in lung function in response to a bronchoconstrictor.

Conclusion and Future Directions

Nanoparticle-based delivery systems, particularly those based on PLA and solid lipids, present a highly effective strategy for optimizing **theophylline** therapy. The protocols outlined in this guide provide a robust foundation for formulating and characterizing these advanced drug delivery systems. By enabling sustained release and improving the safety profile, these technologies can enhance patient compliance and therapeutic outcomes in the management of chronic respiratory diseases.

Future research should focus on surface functionalization of nanoparticles for active targeting to specific cells in the lung, further improving efficacy. Additionally, the development of these nanoparticle suspensions into stable dry powder inhaler (DPI) formulations is a critical step for clinical translation, offering improved stability and ease of use for patients.[8][24]

References

- Title: SOLID LIPID MICROPARTICLES FOR CONTROLLING **THEOPHYLLINE** PULMONARY DELIVERY AND LOCAL RETENTION Source: Iraqi Journal of Pharmaceutical Sciences URL:[[Link](#)]
- Title: Development and Characterization of PLA nanoparticles for pulmonary drug delivery: Co-encapsulation of **theophylline** and budesonide Source: University of Brighton URL:[[Link](#)]
- Title: Development and characterization of PLA nanoparticles for pulmonary drug delivery: Co-encapsulation of **theophylline** and budesonide, a hydrophilic and lipophilic drug Source: ResearchGate URL:[[Link](#)]

- Title: The development and characterization of **theophylline** and budesonide co-encapsulated poly (lactic acid) (pla) nanoparticles Source: The University of Brighton URL: [\[Link\]](#)
- Title: Liposome: A Novel Aerosol Carrier of Doxophylline in Treatment of Chronic Asthma & Chronic Obstructive Pulmonary Disease Source: ResearchGate URL: [\[Link\]](#)
- Title: Cumulative drug released against time for the **theophylline** powder, **theophylline** nanoparticles, and **theophylline** agglomerates Source: ResearchGate URL: [\[Link\]](#)
- Title: Development and characterization of PLA nanoparticles for pulmonary drug delivery: Co-encapsulation of **theophylline** and budesonide, a hydrophilic and lipophilic drug Source: Journal of Drug Delivery Science and Technology URL: [\[Link\]](#)
- Title: Solid lipid nanoparticle delivery of rhynchophylline enhanced the efficiency of allergic asthma treatment via the upregulation of suppressor of cytokine signaling 1 by repressing the p38 signaling pathway Source: PubMed Central URL: [\[Link\]](#)
- Title: Nanoparticle-Based Drug Delivery Systems in Inhaled Therapy: Improving Respiratory Medicine Source: PubMed Central URL: [\[Link\]](#)
- Title: Budesonide and **Theophylline** Co-encapsulated PLA Nanoparticles for Pulmonary Drug Delivery Source: ResearchGate URL: [\[Link\]](#)
- Title: Nanoparticle-Based Drug Delivery Systems in Inhaled Therapy: Improving Respiratory Medicine Source: ResearchGate URL: [\[Link\]](#)
- Title: Cumulative percent release of **theophylline** from A) simple microspheres; B) nanoparticles; C) composite microparticles prepared with different drug-to-polymer ratio. Source: ResearchGate URL: [\[Link\]](#)
- Title: Thiolated chitosan nanoparticles enhance anti-inflammatory effects of intranasally delivered **theophylline** Source: PubMed URL: [\[Link\]](#)
- Title: The use of chitosan as an effective carrier of **theophylline** – an anti-asthmatic drug Source: Semantic Scholar URL: [\[Link\]](#)

- Title: Development and characterization of PLA nanoparticles for pulmonary drug delivery: Co-encapsulation of **theophylline** and budesonide, a hydrophilic and lipophilic drug Source: Semantic Scholar URL:[[Link](#)]
- Title: Controlled Drug Release from Pharmaceutical Nanocarriers Source: PubMed Central URL:[[Link](#)]
- Title: Solid Lipid Nanoparticles: Medical Applications Source: AZoNano URL:[[Link](#)]
- Title: Kinetic analysis of drug release from nanoparticles Source: PubMed URL:[[Link](#)]
- Title: **Theophylline**-encapsulated Nile Tilapia fish scale-based collagen nanoparticles effectively target the lungs of male Sprague–Dawley rats Source: ResearchGate URL:[[Link](#)]
- Title: Solid Lipid Nanoparticles Source: MDPI URL:[[Link](#)]
- Title: Preparation, Optimization, and In Vivo Evaluation of Nanoparticle-Based Formulation for Pulmonary Delivery of Anticancer Drug Source: PubMed Central URL:[[Link](#)]
- Title: Liposomes prolong the therapeutic effect of anti-asthmatic medication via pulmonary delivery Source: PubMed Central URL:[[Link](#)]
- Title: Dry Powder Form of Polymeric Nanoparticles for Pulmonary Drug Delivery Source: PubMed URL:[[Link](#)]
- Title: **Theophylline** release profiles from tablets (A) for different levels of nanoemulsion coating Source: ResearchGate URL:[[Link](#)]
- Title: Advancements in Inhalable Nano-Drug Delivery Systems for Targeted Lung Therapy Source: Technology Networks URL:[[Link](#)]
- Title: Inhalable Nanotechnology-Based Drug Delivery Systems for the Treatment of Inflammatory Lung Diseases Source: MDPI URL:[[Link](#)]
- Title: Solid Lipid Nanoparticles (SLN) and Nanostructured Lipid Carriers (NLC) for pulmonary application: a review of the state of the art Source: PubMed URL:[[Link](#)]

- Title: In vitro and in vivo models for the study of oral delivery of nanoparticles Source: PubMed Central URL:[[Link](#)]
- Title: The effect of nanoparticle size on in vivo pharmacokinetics and cellular interaction Source: PubMed Central URL:[[Link](#)]
- Title: Oral Controlled Drug Delivery of **Theophylline** Loaded Proniosome for Asthma Treatment Source: RSU Proceedings URL:[[Link](#)]
- Title: Liposomes are Poorly Absorbed via Lung Lymph After Inhaled Administration in Sheep Source: Journal of Pharmaceutical Sciences URL:[[Link](#)]
- Title: Liposomal Technology: A Voyage into the Future of Drug Delivery Source: WBCIL URL:[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. copharm.uobaghdad.edu.iq](http://1.copharm.uobaghdad.edu.iq) [copharm.uobaghdad.edu.iq]
- [2. Nanoparticle-Based Drug Delivery Systems in Inhaled Therapy: Improving Respiratory Medicine - PMC](http://2.Nanoparticle-Based Drug Delivery Systems in Inhaled Therapy: Improving Respiratory Medicine - PMC [pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]
- [3. Thiolated chitosan nanoparticles enhance anti-inflammatory effects of intranasally delivered theophylline - PubMed](http://3.Thiolated chitosan nanoparticles enhance anti-inflammatory effects of intranasally delivered theophylline - PubMed [pubmed.ncbi.nlm.nih.gov) [pubmed.ncbi.nlm.nih.gov]
- [4. peg.bocsci.com](http://4.peg.bocsci.com) [peg.bocsci.com]
- [5. research.brighton.ac.uk](http://5.research.brighton.ac.uk) [research.brighton.ac.uk]
- [6. research.brighton.ac.uk](http://6.research.brighton.ac.uk) [research.brighton.ac.uk]
- [7. Controlled Drug Release from Pharmaceutical Nanocarriers - PMC](http://7.Controlled Drug Release from Pharmaceutical Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]
- [8. Dry Powder form of Polymeric Nanoparticles for Pulmonary Drug Delivery - PubMed](http://8.Dry Powder form of Polymeric Nanoparticles for Pulmonary Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov) [pubmed.ncbi.nlm.nih.gov]
- [9. m.youtube.com](http://9.m.youtube.com) [m.youtube.com]

- 10. Solid Lipid Nanoparticles (SLN) and Nanostructured Lipid Carriers (NLC) for pulmonary application: a review of the state of the art - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. cris.brighton.ac.uk [cris.brighton.ac.uk]
- 12. researchgate.net [researchgate.net]
- 13. azonano.com [azonano.com]
- 14. mdpi.com [mdpi.com]
- 15. Solid lipid nanoparticle delivery of rhynchophylline enhanced the efficiency of allergic asthma treatment via the upregulation of suppressor of cytokine signaling 1 by repressing the p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Liposomes prolong the therapeutic effect of anti-asthmatic medication via pulmonary delivery - PMC [pmc.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
- 18. wbcil.com [wbcil.com]
- 19. researchgate.net [researchgate.net]
- 20. Kinetic analysis of drug release from nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. researchgate.net [researchgate.net]
- 22. The effect of nanoparticle size on in vivo pharmacokinetics and cellular interaction - PMC [pmc.ncbi.nlm.nih.gov]
- 23. researchgate.net [researchgate.net]
- 24. mdpi.com [mdpi.com]
- To cite this document: BenchChem. [Application Notes & Protocols: Nanoparticle-Based Delivery Systems for Theophylline]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b587366/docs#application-notes-protocols-nanoparticle-based-delivery-systems-for-theophylline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)